Cas no 127510-95-6 (Methyl 2-cyano-5-methoxybenzoate)

• Product Name: Methyl 2-cyano-5-methoxybenzoate
• CAS No: 127510-95-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD09800435
• CID: 897523
• Update Time: 2025-04-19

Methyl 2-cyano-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-methoxybenzoate
• 2-CYANO-5-METHOXYBENZOIC ACID METHYL ESTER
• Benzoic acid, 2-cyano-5-Methoxy-, Methyl ester
• Methyl 2-Cyano-5-methoxy-benzoate

• MDL： MFCD09800435
• Inchi： 1S/C10H9NO3/c1-13-8-4-3-7(6-11)9(5-8)10(12)14-2/h3-5H,1-2H3
• InChI Key： YIRZMMZVHCFIAK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C(C(=O)OC)=C1

Computed Properties

• Exact Mass: 191.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 59.32000
• LogP: 1.35348

Methyl 2-cyano-5-methoxybenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives